4-[benzyl(ethyl)sulfamoyl]-N-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-[benzyl(ethyl)sulfamoyl]-N-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H22N4O5S/c1-3-24(13-15-7-5-4-6-8-15)30(26,27)17-11-9-16(10-12-17)19(25)21-20-23-22-18(29-20)14-28-2/h4-12H,3,13-14H2,1-2H3,(H,21,23,25)
• InChI Key: VBNWMPCWATVSQY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)COC
• Molecular Formula: C20H22N4O5S
• Molecular Weight: 430.5 g/mol
• CAS No.: 850936-24-2

Description

The compound “4-[benzyl(ethyl)sulfamoyl]-N-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]benzamide” has a molecular formula of C20H22N4O5S. It has an average mass of 430.478 Da and a monoisotopic mass of 430.131104 Da.

Scientific Research Applications

Crystal Structure and Biological Studies

1,3,4-Oxadiazole derivatives have been extensively studied for their crystal structures and biological activities. For example, derivatives with 1,3,4-oxadiazole-2-thiones frameworks have been synthesized and characterized, demonstrating significant antibacterial and antioxidant activities. These compounds exhibit intermolecular hydrogen bonds and are analyzed using Hirshfeld surfaces computational methods to quantify intercontacts, suggesting their potential for designing compounds with specific biological activities (Karanth et al., 2019).

Antibacterial and Anticancer Activities

The antibacterial and anticancer properties of 1,3,4-oxadiazole derivatives have been a subject of interest. Novel synthesis methods have led to the creation of derivatives with promising antibacterial activities against various bacterial strains. Similarly, some derivatives have been evaluated for their anticancer activities, showing moderate to excellent efficacy against several cancer cell lines. These studies underscore the potential of 1,3,4-oxadiazole derivatives in developing new therapeutic agents (Aghekyan et al., 2020), (Ravinaik et al., 2021).

Corrosion Inhibition

In the field of materials science, 1,3,4-oxadiazole derivatives have been explored as corrosion inhibitors for metals in aggressive environments. Their efficiency as corrosion inhibitors for mild steel in sulfuric acid has been demonstrated, with studies revealing the formation of protective layers on the metal surface. These findings suggest the applicability of 1,3,4-oxadiazole derivatives in protecting industrial materials from corrosion, contributing to the longevity and reliability of metal structures (Ammal et al., 2018).